5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid
Overview
Description
“5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid” is a chemical compound with the CAS Number: 5334-38-3 . It has a molecular weight of 171.11 . It is used as a building block for the synthesis of biologically active compounds .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to form pyrazoles .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C5H5N3O4/c1-2-4(8(11)12)3(5(9)10)7-6-2/h1H3, (H,6,7)(H,9,10) .
Chemical Reactions Analysis
Pyrazole derivatives, including “this compound”, can undergo various chemical reactions. For example, they can participate in Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones to produce a broad range of pyrazole derivatives .
Physical And Chemical Properties Analysis
Scientific Research Applications
5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid has been found to be a useful reagent in the synthesis of heterocyclic compounds, such as nitrofurazones, and has been used in various scientific research applications. It has been used as a building block in the synthesis of novel compounds and as a catalyst in organic reactions. In addition, it has been used in the synthesis of drugs and other biologically active compounds.
Mechanism of Action
5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid is believed to act as a proton acceptor, forming a complex with the protonated nitrogen atom of the pyrazole ring. This complex is then believed to undergo a series of electron transfer reactions, leading to the formation of the desired product.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as xanthine oxidase and phospholipase A2. In addition, it has been found to inhibit the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized using common laboratory techniques. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is also known to be toxic, and care should be taken to avoid contact with skin and eyes.
Future Directions
There are several potential future directions for the use of 5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid in scientific research. For example, it could be used in the synthesis of new drugs or other biologically active compounds. In addition, it could be used as a catalyst in organic reactions, or as a building block in the synthesis of novel compounds. Furthermore, further research could be done to explore its potential as an inhibitor of enzymes or bacteria. Finally, it could be used to study the mechanism of action of various compounds, or to investigate its potential as a therapeutic agent.
Safety and Hazards
Properties
IUPAC Name |
5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O4/c1-2-4(8(11)12)3(5(9)10)7-6-2/h1H3,(H,6,7)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFGSRUNVFVKCGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30901137 | |
Record name | NoName_202 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30901137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5334-38-3 | |
Record name | 5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5334-38-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrazole-3-carboxylic acid, 5-methyl-4-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005334383 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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